![molecular formula C16H30N2O B5577141 1-(3-methylbutanoyl)-4-(4-methylcyclohexyl)piperazine](/img/structure/B5577141.png)
1-(3-methylbutanoyl)-4-(4-methylcyclohexyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-methylbutanoyl)-4-(4-methylcyclohexyl)piperazine, also known as MBMP, is a piperazine derivative that has gained attention in the scientific community due to its potential therapeutic applications. MBMP has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Anti-mycobacterial Activity
Piperazine and its analogues have been explored for their potent anti-mycobacterial properties, particularly against Mycobacterium tuberculosis (MTB), including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The structural flexibility of piperazine allows it to serve as a critical building block in designing anti-TB molecules, with studies highlighting the importance of structure-activity relationships in developing safer, selective, and cost-effective anti-mycobacterial agents (Girase et al., 2020).
Piperazine Derivatives in Therapeutics
Piperazine's utility extends across various therapeutic areas, including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, and anti-inflammatory applications. Its incorporation into drug design has led to the development of numerous marketed drugs with diverse pharmacological activities. The slight modifications to the substitution pattern on the piperazine nucleus can significantly alter the medicinal potential of the resultant molecules, indicating its critical role in drug discovery and development (Rathi et al., 2016).
Antidepressants and CNS Agents
Many antidepressants and central nervous system (CNS) agents feature a piperazine substructure, attributed to its favorable CNS pharmacokinetic profile. Modifications in the piperazine moiety can influence the drug's efficacy, potency, and toxicity, making it a focus for developing novel antidepressant compounds. This is supported by a comprehensive review of piperazine-based antidepressants, highlighting current developments and structure-activity relationships in this domain (Kumar et al., 2021).
Broad Pharmacological Applications
Piperazine and its derivatives exhibit a broad range of biological activities, making them potent biologically active compounds in therapeutic areas such as antimicrobial, antitubercular, anticonvulsant, anti-depressant, anti-malarial, and anti-inflammatory activities. The modifications in the piperazine ring show high efficacy with better potency and lesser toxicity, underscoring its versatility in drug design (Verma & Kumar, 2017).
Properties
IUPAC Name |
3-methyl-1-[4-(4-methylcyclohexyl)piperazin-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30N2O/c1-13(2)12-16(19)18-10-8-17(9-11-18)15-6-4-14(3)5-7-15/h13-15H,4-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMIHDOIISUXYQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)N2CCN(CC2)C(=O)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.